N-(2-(2-oxo-2-(propylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-[2-[2-oxo-2-(propylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H18N4O2S2/c1-2-5-16-13(20)7-19-14(10-8-22-9-11(10)18-19)17-15(21)12-4-3-6-23-12/h3-4,6H,2,5,7-9H2,1H3,(H,16,20)(H,17,21)
• InChI Key: CCCARENDICXIJL-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CN1C(=C2CSCC2=N1)NC(=O)C3=CC=CS3
• Molecular Formula: C15H18N4O2S2
• Molecular Weight: 350.5 g/mol
• CAS No.: 1105246-65-8

Description

N-(2-(2-oxo-2-(propylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H18N4O2S2 and its molecular weight is 350.46. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Mechanistic Studies

One area of application is in the synthesis of heterocyclic compounds, where thiophene derivatives serve as key intermediates. For example, Ledenyova et al. (2018) explored the reaction mechanism of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, demonstrating the potential of thiophene derivatives in complex heterocyclic synthesis involving ANRORC rearrangement processes (Ledenyova et al., 2018).

Applications in Medicinal Chemistry

In medicinal chemistry, thiophene derivatives are investigated for their pharmacological properties. For instance, Gütschow et al. (1999) synthesized a series of 2-(diethylamino)thieno[1,3]oxazin-4-ones and evaluated their in vitro inhibitory activity toward human leukocyte elastase, highlighting the potential of thiophene compounds in the development of new therapeutic agents (Gütschow et al., 1999).

Novel Synthetic Pathways and Compound Libraries

Research also focuses on novel synthetic pathways for thiophene derivatives and the development of compound libraries for further pharmaceutical testing. O'Rourke et al. (2018) described a new approach for the preparation of 5-carboxamide-6-aryl analogues involving the thieno[2,3-d]pyrimidinedione core, demonstrating late-stage functionalisation techniques that enable the synthesis of diverse compound libraries with potential bioactivity (O'Rourke et al., 2018).

Antimicrobial and Anti-rheumatic Potential

Further, the antimicrobial and anti-rheumatic potentials of thiophene derivatives have been explored. Sherif and Hosny (2014) synthesized ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its metal complexes, showing significant antioxidant, analgesic, and anti-rheumatic effects, which signifies the relevance of thiophene derivatives in addressing inflammatory diseases (Sherif & Hosny, 2014).

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound is a derivative of 5-amino-pyrazoles, which are known to be versatile synthetic building blocks in the synthesis of diverse heterocyclic compounds . These compounds have been found to have diverse applications, especially in the field of pharmaceutics and medicinal chemistry .

Mode of Action

It is known that 5-amino-pyrazoles, from which this compound is derived, are involved in a variety of reactions including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions . These reactions can lead to the formation of diverse heterocyclic compounds with various functionalities .

Biochemical Pathways

5-amino-pyrazoles have been found to be involved in the synthesis of diverse heterocyclic compounds, which can affect a variety of biochemical pathways .

Pharmacokinetics

The compound has a molecular formula of c23h24n4o2s, a complexity of 590, a rotatable bond count of 7, a hydrogen bond donor count of 2, and a hydrogen bond acceptor count of 4 . These properties may influence the compound’s absorption, distribution, metabolism, and excretion (ADME) properties, and thus its bioavailability.

Result of Action

5-amino-pyrazoles have been found to be involved in the synthesis of diverse heterocyclic compounds, which can have various molecular and cellular effects .